![molecular formula C8H10FN3O4 B600895 4-amino-5-fluoro-1-[(2R,4R)-2-(hydroxymethyl)-1,3-dioxolan-4-yl]pyrimidin-2-one CAS No. 145417-33-0](/img/structure/B600895.png)
4-amino-5-fluoro-1-[(2R,4R)-2-(hydroxymethyl)-1,3-dioxolan-4-yl]pyrimidin-2-one
Description
An impurity of Emtricitabine. Emtricitabine is a nucleoside reverse transcriptase inhibitor for the treatment of HIV infection in adults and children.
Scientific Research Applications
Antibacterial Agents
- A study by Egawa et al. (1984) explored the synthesis and antibacterial activity of various pyridonecarboxylic acids, which are related to the target compound. They found that some compounds were more active than enoxacin, a known antibacterial agent, suggesting potential antibacterial applications for similar compounds (Egawa et al., 1984).
Nucleoside Analogues
- Cadet et al. (1998) discussed the synthesis of 1,3-dioxan-5-yl pyrimidine nucleoside analogues, which are structurally similar to the compound . These analogues are higher homologues of antiviral and anticancer 1,3-dioxolanes (Cadet et al., 1998).
Synthesis Strategies
- Wang and Gold (2009) developed an efficient route to prepare pyrrolo[2,3-d]pyrimidin-4(7H)-one compounds, which bear structural resemblance to the target compound. This route is important for synthesizing various guanine nucleosides (Wang & Gold, 2009).
properties
CAS RN |
145417-33-0 |
|---|---|
Product Name |
4-amino-5-fluoro-1-[(2R,4R)-2-(hydroxymethyl)-1,3-dioxolan-4-yl]pyrimidin-2-one |
Molecular Formula |
C8H10FN3O4 |
Molecular Weight |
231.19 |
Appearance |
White Solid |
Purity |
> 95% |
quantity |
Milligrams-Grams |
synonyms |
4-amino-5-fluoro-1-[(2R,4R)-2-(hydroxymethyl)-1,3-dioxolan-4-yl]-2(1H)-Pyrimidinone |
Origin of Product |
United States |
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